Cas no 3561-81-7 (9H-Xanthen-9-one,1,5-dihydroxy-3- methoxy-)

9H-Xanthen-9-one,1,5-dihydroxy-3- methoxy- structure

3561-81-7 structure

Product Name:9H-Xanthen-9-one,1,5-dihydroxy-3- methoxy-

CAS No:3561-81-7

Molecular Formula:C₁₄H₁₀O₅

Molecular Weight:258.2262

CID:312521

PubChem ID:5281651

9H-Xanthen-9-one,1,5-dihydroxy-3- methoxy- Properties

Names and Identifiers

- 9H-Xanthen-9-one,1,5-dihydroxy-3- methoxy-
- Mesuaxanthone A
- 1,5-dihydroxy-3-methoxyxanthen-9-one
- 1,5-Dihydroxy-3-methoxy-9H-xanthen-9-one
- 1,5-dihydroxy-3-methoxy-xanthen-9-one
- 1,5-Dihydroxy-3-methoxyxanthon
- 1,5-Dihydroxy-3-methoxy-xanthon
- 1,5-Dihydroxy-3-methoxyxanthone
- AC1NQYTG
- C10081
- CHEBI:411402
- CHEMBL363747
- CTK4H4968
- mesuaxanthone
- [ "1", "5-Dihydroxy-3-methoxyxanthone" ]
- 3561-81-7
- DTXSID80189084
- 1,5-Dihydroxy-3-methoxyxanthone; 1,5-Hydroxy-3-methoxyxanthone
- CS-0023832
- CHEBI:6785
- Q27107331
- 3-Methoxy-1,5-dihydroxyxanthen-9-one
- FS-9792
- HY-N3295
- BDBM50155425
- AKOS028108771
- 9H-Xanthen-9-one, 1,5-dihydroxy-3-methoxy-
- MesuaxanthoneA
- B0005-179512
- DA-49033
- 1
- +Expand
- InChIKey： IQIGECASJMDDMD-UHFFFAOYSA-N
- Inchi： InChI=1S/C14H10O5/c1-18-7-5-10(16)12-11(6-7)19-14-8(13(12)17)3-2-4-9(14)15/h2-6,15-16H,1H3
- SMILES： COC1=CC(O)=C2C(C3C=CC=C(O)C=3OC2=C1)=O

Computed Properties

Exact Mass: 258.0528
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 1
Monoisotopic Mass: 258.053
Heavy Atom Count: 19
Complexity: 358
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 76A^2

Experimental Properties

PSA: 75.99
Refractive Index: 1.68
Boiling Point: 507.9±50.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.4 mmHg at 25°C
Flash Point: 200.2±23.6 °C
Color/Form: Yellow powder
Density: 1.5±0.1 g/cm3

9H-Xanthen-9-one,1,5-dihydroxy-3- methoxy- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AF82824-1mg	Mesuaxanthone A	3561-81-7	>95%	1mg	$599.00
Crysdot LLC	CD11136576-1mg	Mesuaxanthone A	3561-81-7	97%	1mg	$280	2024-07-19
TargetMol Chemicals	TN4519-5 mg	Mesuaxanthone A	3561-81-7	98%	5mg	￥ 2,760
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M35560-5mg	Mesuaxanthone A	3561-81-7		5mg	¥4000.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4519-1 mg	Mesuaxanthone A	3561-81-7		1mg	￥2035.00	2022-04-26

9H-Xanthen-9-one,1,5-dihydroxy-3- methoxy- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3561-81-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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3. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†

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8. A novel single-labeled fluorescent oligonucleotide probe for silver(i) ion detection based on the inherent quenching ability of deoxyguanosines†

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